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Compound of Interest

Compound Name: Acetylmalononitrile

Cat. No.: B072418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetylmalononitrile, with the CAS number 1187-11-7, is a dinitrile derivative of acetylacetone.

Its chemical structure incorporates both a ketone and two nitrile functional groups, making it a

versatile building block in organic synthesis. This guide provides a comprehensive overview of

its chemical properties, synthesis, reactivity, and safety considerations, tailored for

professionals in research and drug development.

Chemical and Physical Properties
Acetylmalononitrile is a beige crystalline powder.[1] A summary of its key physical and

chemical properties is presented in the table below.
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Property Value Reference

CAS Number 1187-11-7

Molecular Formula C₅H₄N₂O

Molecular Weight 108.10 g/mol

Melting Point 138-141 °C

Boiling Point
152.7 °C at 760 mmHg

(Predicted)

Density 1.133 g/cm³ (Predicted)

Appearance Beige crystalline powder [1]
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Synthesis
A plausible laboratory-scale synthesis of acetylmalononitrile involves the acylation of

malononitrile with a suitable acetylating agent, such as acetic anhydride or acetyl chloride. A

generalized experimental protocol is described below.

Experimental Protocol: Synthesis of Acetylmalononitrile
Materials:

Malononitrile

Acetic anhydride

Pyridine (as a catalyst)

Diethyl ether
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Hydrochloric acid (dilute)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Stirring apparatus

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

malononitrile in an excess of acetic anhydride.

Slowly add a catalytic amount of pyridine to the reaction mixture.

Heat the mixture to reflux and maintain for several hours. Monitor the reaction progress

using Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Carefully pour the reaction mixture into a beaker of ice water to quench the excess acetic

anhydride.

Extract the aqueous mixture with diethyl ether multiple times.

Combine the organic extracts and wash successively with dilute hydrochloric acid, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

ethanol/water) to yield pure acetylmalononitrile.

Visualization of the Synthesis Pathway:

Malononitrile

+

Acetic Anhydride

Acetylmalononitrile

Pyridine (catalyst),
Reflux

Click to download full resolution via product page

Caption: Synthesis of Acetylmalononitrile from Malononitrile and Acetic Anhydride.

Reactivity and Applications
Acetylmalononitrile is a valuable intermediate in organic synthesis, primarily due to the

reactivity of its active methylene group and the presence of the nitrile and ketone

functionalities.

Knoevenagel Condensation
The active methylene group in acetylmalononitrile readily participates in Knoevenagel

condensation reactions with aldehydes and ketones. This reaction is a powerful tool for carbon-

carbon bond formation and is widely used in the synthesis of various substituted alkenes.

General Experimental Protocol for Knoevenagel Condensation:

Materials:

Acetylmalononitrile

Aldehyde or Ketone
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Base catalyst (e.g., piperidine, pyridine, or a solid-supported base)

Solvent (e.g., ethanol, toluene, or solvent-free conditions)

Reaction vessel

Stirring apparatus

Heating apparatus (if required)

Procedure:

To a reaction vessel, add equimolar amounts of acetylmalononitrile and the carbonyl

compound.

Add a suitable solvent and a catalytic amount of the base.

Stir the reaction mixture at room temperature or with heating, depending on the reactivity of

the substrates.

Monitor the reaction progress by TLC.

Upon completion, the product can be isolated by filtration if it precipitates, or by extraction

after quenching the reaction with a suitable reagent.

Purify the product by recrystallization or column chromatography.

Visualization of a Knoevenagel Condensation Workflow:
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Caption: General workflow for a Knoevenagel condensation reaction.

Spectroscopic Data
While specific, experimentally-derived spectra for acetylmalononitrile are not readily available

in public databases, the expected spectral characteristics can be predicted based on its

structure.

¹H NMR Spectroscopy
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CH₃ (acetyl group): A singlet is expected in the region of δ 2.0-2.5 ppm.

CH (methine proton): A singlet is expected for the proton on the carbon between the two

nitrile groups and the acetyl group. Its chemical shift would be influenced by the electron-

withdrawing nature of the adjacent groups.

¹³C NMR Spectroscopy
C=O (ketone): A signal is expected in the downfield region, typically around δ 190-200 ppm.

CN (nitrile): Signals for the nitrile carbons are expected around δ 110-120 ppm.

CH₃ (acetyl group): A signal for the methyl carbon is expected in the upfield region, around δ

20-30 ppm.

CH (methine carbon): A signal for the methine carbon will be present, with its chemical shift

influenced by the attached functional groups.

Infrared (IR) Spectroscopy
An FT-IR spectrum of acetylmalononitrile is available in the "Aldrich FT-IR Collection Edition

II".[2] Key characteristic absorption bands are expected for the following functional groups:

C≡N (nitrile): A sharp, medium-intensity absorption band around 2250 cm⁻¹.

C=O (ketone): A strong, sharp absorption band in the region of 1700-1725 cm⁻¹.

C-H (alkane): Stretching and bending vibrations in their characteristic regions.

Mass Spectrometry
The mass spectrum of acetylmalononitrile would show a molecular ion peak (M⁺) at m/z =

108. Key fragmentation patterns would likely involve the loss of the acetyl group (CH₃CO, m/z

= 43) and subsequent fragmentations of the remaining dinitrile structure.

Safety and Handling
Acetylmalononitrile is classified as an acute toxicant and an irritant. It is harmful if swallowed

or in contact with skin, and causes skin and eye irritation. It may also cause respiratory
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irritation.

Hazard and Precautionary Statements:

Category Statement Reference

Hazard Statements

H302: Harmful if

swallowed.H312: Harmful in

contact with skin.H315:

Causes skin irritation.H319:

Causes serious eye

irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P264: Wash skin thoroughly

after handling.P280: Wear

protective gloves/ protective

clothing/ eye protection/ face

protection.P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.P302 + P352:

IF ON SKIN: Wash with plenty

of water.P305 + P351 + P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Personal Protective Equipment (PPE):

When handling acetylmalononitrile, it is essential to use appropriate personal protective

equipment, including:

Eye Protection: Safety glasses or goggles.
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Hand Protection: Chemical-resistant gloves.

Respiratory Protection: A dust mask (type N95 or equivalent) is recommended, especially

when handling the powder.

Skin and Body Protection: A lab coat and appropriate footwear.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[3]

First Aid Measures:

If Swallowed: Call a poison center or doctor immediately.[4]

If on Skin: Wash with plenty of soap and water.[4]

If Inhaled: Move the person into fresh air.[4]

If in Eyes: Rinse cautiously with water for several minutes.[5]

Always consult the full Safety Data Sheet (SDS) before handling this chemical.[3][4]

Conclusion
Acetylmalononitrile is a reactive and versatile chemical intermediate with significant potential

in organic synthesis, particularly for the construction of complex molecules through reactions

like the Knoevenagel condensation. A thorough understanding of its properties, synthesis, and

handling precautions is crucial for its safe and effective use in research and development. This

guide provides a foundational resource for professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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